N-[2-(4-methylphenoxy)ethyl]-2,2-diphenylacetamide

• IUPAC Name: N-[2-(4-methylphenoxy)ethyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C23H23NO2/c1-18-12-14-21(15-13-18)26-17-16-24-23(25)22(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-15,22H,16-17H2,1H3,(H,24,25)
• InChI Key: QVIQXEQRPXVTOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H23NO2
• Molecular Weight: 345.4 g/mol

Description

N-[2-(4-methylphenoxy)ethyl]-2,2-diphenylacetamide, also known as DPMA, is a chemical compound that has been widely studied for its potential applications in scientific research. DPMA belongs to the class of compounds known as amides, which are widely used in organic synthesis and medicinal chemistry. DPMA has been shown to have a range of interesting properties that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-[2-(4-methylphenoxy)ethyl]-2,2-diphenylacetamide is not fully understood, but it is believed to involve the inhibition of ion channels in cells. This compound has been shown to block the activity of certain types of ion channels, which are important for the regulation of cellular activity. By blocking these channels, this compound can alter the function of cells and tissues, leading to a range of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of ion channels, the modulation of cellular signaling pathways, and the alteration of cellular metabolism. These effects have been studied in a range of cell types and tissues, and have been shown to have potential therapeutic applications in a range of diseases and conditions.

Advantages and Limitations for Lab Experiments

N-[2-(4-methylphenoxy)ethyl]-2,2-diphenylacetamide has a number of advantages as a tool for scientific research, including its potency and specificity for certain types of ion channels. However, there are also limitations to its use, including the potential for off-target effects and the need for careful dosing and administration.

Future Directions

There are a number of potential future directions for research into N-[2-(4-methylphenoxy)ethyl]-2,2-diphenylacetamide and its applications in scientific research. These include the development of new analogs and derivatives of this compound with improved properties, the exploration of its potential therapeutic applications in a range of diseases and conditions, and the further elucidation of its mechanism of action and physiological effects. Overall, this compound is a promising compound with a range of interesting properties that make it a valuable tool for scientific research.

Scientific Research Applications

N-[2-(4-methylphenoxy)ethyl]-2,2-diphenylacetamide has been used in a wide range of scientific research applications, including as a tool for studying the function of ion channels in cells. This compound has been shown to be a potent inhibitor of certain types of ion channels, which are important for a range of physiological processes. By blocking these ion channels, researchers can study their function and potential therapeutic applications.